Cas no 1466165-77-4 (4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one)

• Product Name: 4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one
• CAS No: 1466165-77-4
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 5874446
• PubChem ID: 66106741
• Update Time: 2025-05-24

4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one
• AKOS015449582
• 1466165-77-4
• EN300-1869197

• Inchi： 1S/C13H13N3O/c17-13-6-10(7-14-13)11-8-15-16(9-11)12-4-2-1-3-5-12/h1-5,8-10H,6-7H2,(H,14,17)
• InChI Key： UFZLWUHPYNQTGW-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=NN(C3C=CC=CC=3)C=2)CN1

Computed Properties

• Exact Mass: 227.105862047g/mol
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one

Introduction to 4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS No. 1466165-77-4)

4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1466165-77-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a pyrrolidinone core linked to a phenyl-pyrazole moiety, which contributes to its diverse chemical reactivity and biological activity.

The pharmacological significance of 4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one lies in its ability to interact with various biological targets, making it a valuable scaffold for the design of novel therapeutic agents. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, which are critical for the development of drugs targeting neurological and inflammatory disorders. The presence of the phenyl-pyrazole group enhances its binding affinity to specific proteins, thereby increasing its therapeutic efficacy.

In the realm of drug discovery, 4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one has been explored as a lead compound for several pharmacological assays. Its structural features allow for modifications that can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These attributes make it an attractive candidate for further optimization into a drug candidate with improved clinical outcomes.

Recent advancements in computational chemistry have enabled the use of virtual screening techniques to identify potential binding interactions between 4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one and biological targets. These studies have revealed promising results, suggesting that this compound may have applications in treating conditions such as pain syndromes and neurodegenerative diseases. The< strong>pyrrolidinone moiety is particularly noteworthy for its ability to engage with ATP-binding sites in kinases and other enzymes, making it a potential inhibitor for these targets.

The synthesis of 4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to enhance the efficiency of the synthetic route. These techniques not only improve the scalability of production but also allow for the introduction of structural diversity into the compound library.

Evaluation of the pharmacological profile of 4-(1-phenyl-1H-pyrazol-4-yl)pyrrolidin-2-one has been conducted through in vitro and in vivo studies. These experiments have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, preclinical trials have shown that this compound exhibits neuroprotective effects, which could be beneficial in the treatment of Alzheimer's disease and other cognitive impairments.

The role of 4-(1-phenyl-1H-pyrazol-4-y]pyrrolidin<0x2028>2-one in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a versatile building block for the synthesis of more complex molecules with enhanced pharmacological properties. By incorporating this scaffold into drug candidates, researchers can leverage its known biological activities while exploring new mechanisms of action.

The future prospects for 4-(1 phenyl -1 H - pyrazol - 4 y l ) py rrol idin - 2 one are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide. The continued exploration of this compound will undoubtedly contribute to the advancement of drug discovery in the coming years.